Cas no 1955514-92-7 ((2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride)

• Product Name: (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride
• CAS No: 1955514-92-7
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD30181331
• CID: 4631278
• PubChem ID: 122164287
• Update Time: 2025-06-11

(2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-3,3-dimethylcyclopropyl)methanamine hydrochloride
• AT27772
• (2,2-DIFLUORO-3,3-DIMETHYLCYCLOPROPYL)METHANAMINE HCL
• (2,2-difluoro-3,3-dimethylcyclopropyl)methanamine;hydrochloride
• (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride

• MDL： MFCD30181331
• Inchi： 1S/C6H11F2N.ClH/c1-5(2)4(3-9)6(5,7)8;/h4H,3,9H2,1-2H3;1H
• InChI Key： XORNPLJLHKBIIY-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(CN)C1(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 26

Additional information on (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride

Introduction to (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride (CAS No. 1955514-92-7)

(2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride, identified by the CAS number 1955514-92-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its unique structural and electronic properties, which make it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride features a cyclopropyl ring substituted with fluorine atoms and methyl groups, which contributes to its distinct chemical reactivity and potential biological activity. The presence of fluorine atoms, in particular, is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. This makes (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride an intriguing subject for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of fluorinated heterocycles as pharmacophores due to their enhanced metabolic stability and improved binding affinity to biological targets. The cyclopropyl moiety in (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride adds an additional layer of complexity to its interactions with biological systems, potentially leading to the discovery of new mechanisms of action for therapeutic intervention.

One of the most compelling aspects of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride is its potential application in the synthesis of bioactive molecules. The compound's structural framework provides a versatile scaffold for further functionalization, allowing chemists to design and develop derivatives with tailored biological properties. This flexibility is particularly valuable in drug discovery pipelines where the optimization of lead compounds is crucial for achieving desired pharmacological effects.

The hydrochloride salt form of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine enhances its solubility in aqueous solutions, which is a critical factor for formulation development and administration in therapeutic settings. This improved solubility profile makes the compound more amenable to various pharmaceutical applications, including oral and intravenous formulations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions with target enzymes and receptors. These computational approaches have been instrumental in guiding experimental efforts and accelerating the discovery process.

The synthesis of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride presents unique challenges due to its complex structural features. However, recent methodological improvements have made it more feasible to produce this compound on a scalable basis. These advancements include novel catalytic systems and optimized reaction conditions that enhance yield and purity. Such improvements are essential for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into molecular structures has been shown to improve drug-like properties such as lipophilicity and metabolic stability. The presence of two fluorine atoms in (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride is particularly noteworthy as it can significantly influence these properties. This feature makes the compound a valuable building block for designing next-generation pharmaceuticals with enhanced efficacy and reduced side effects.

The potential applications of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride extend beyond traditional small-molecule drug development. Researchers are exploring its utility in the synthesis of biologics and nucleoside analogs where fluorinated intermediates play a crucial role. The ability to incorporate fluorine into complex molecular frameworks opens up new possibilities for creating innovative therapeutic strategies.

The safety profile of (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are necessary to assess its potential adverse effects and ensure that it meets regulatory standards for human use. These studies often involve both in vitro and in vivo models to evaluate various aspects of safety and efficacy.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique properties have led to numerous breakthroughs in drug development over the past few decades. As research continues to uncover new applications for compounds like (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride, it is likely that we will see further advancements in therapeutic interventions across multiple disease areas.

In conclusion, (2,2-difluoro-3,3-dimethyl-cyclopropyl)methanamine;hydrochloride (CAS No. 1955514-92-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activity. The compound's versatility as a synthetic intermediate and its promising applications in drug development make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of fluorinated heterocycles continues to grow, so too will the opportunities for innovation in medicine.